Cas no 2092205-82-6 (1,3-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-amine)

• Product Name: 1,3-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-amine
• CAS No: 2092205-82-6
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• MDL: MFCD30613422
• CID: 5248285
• Update Time: 2025-05-19

1,3-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-4-amine, 4,5,6,7-tetrahydro-1,3-dimethyl-
• 1,3-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-amine

• MDL： MFCD30613422
• Inchi： 1S/C10H16N2/c1-7-6-12(2)9-5-3-4-8(11)10(7)9/h6,8H,3-5,11H2,1-2H3
• InChI Key： JUYACSZEZQSQTN-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C(N)CCC2)C(C)=C1

Additional information on 1,3-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-amine

Research Brief on 1,3-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-amine (CAS: 2092205-82-6): Recent Advances and Applications

The compound 1,3-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-amine (CAS: 2092205-82-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary research indicates that 1,3-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-amine interacts with specific serotonin and dopamine receptors, suggesting potential applications in neurological and psychiatric disorders. Its ability to cross the blood-brain barrier enhances its therapeutic prospects, making it a subject of intense investigation for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, recent studies have explored the compound's anti-inflammatory and antioxidant properties. In vitro and in vivo experiments have demonstrated its efficacy in reducing oxidative stress and modulating inflammatory pathways. These findings open new avenues for its use in treating chronic inflammatory diseases and age-related degenerative conditions. The compound's dual functionality as both a neuromodulator and an anti-inflammatory agent underscores its versatility in medicinal chemistry.

The synthesis of 1,3-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-amine has also seen advancements, with researchers developing more efficient and scalable methods. Recent publications highlight improved yields and purity through novel catalytic processes and green chemistry approaches. These developments are critical for ensuring the compound's availability for further preclinical and clinical studies, as well as for potential commercial production.

Despite these promising findings, challenges remain in fully elucidating the compound's pharmacokinetics and safety profile. Ongoing research aims to address these gaps, with particular focus on dose-response relationships and long-term effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into viable therapeutic options.

In conclusion, 1,3-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-amine (CAS: 2092205-82-6) represents a compelling area of research in chemical biology and drug development. Its multifaceted pharmacological properties and recent synthetic advancements position it as a compound of significant interest for future therapeutic innovations. Continued exploration of its mechanisms and applications will be essential for realizing its full potential in addressing unmet medical needs.